Cas no 2229162-26-7 (4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229162-26-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5604109
• PubChem ID: 165790681
• Update Time: 2025-05-20

4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1756788
• 4-amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid
• 2229162-26-7
• 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H17N3O2/c1-8-10(6-14-7-15-8)12(11(16)17)4-2-9(13)3-5-12/h6-7,9H,2-5,13H2,1H3,(H,16,17)
• InChI Key： NSTQXFTUKRBVRU-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN=CN=C2C)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 89.1Ų

Additional information on 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid

4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2229162-26-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane-carboxylic acid backbone and 4-methylpyrimidin-5-yl substituent, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid is often explored for its potential applications in treating diseases such as cancer and inflammatory disorders. Researchers are particularly interested in its ability to modulate specific enzymatic pathways, which aligns with current trends in precision medicine. The compound's amino and carboxylic acid functional groups provide versatile sites for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

In recent years, the demand for 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid has surged due to its relevance in small-molecule drug development. Pharmaceutical companies and academic institutions are actively investigating its role in optimizing drug efficacy and reducing side effects. This compound's compatibility with modern synthetic techniques, such as click chemistry and combinatorial chemistry, further enhances its appeal in high-throughput screening programs.

From a chemical perspective, 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid exhibits notable stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Its solubility profile, which includes partial solubility in polar solvents like water and methanol, facilitates its use in various experimental setups. These properties are critical for researchers aiming to integrate this compound into complex synthetic routes or biological assays.

The growing interest in 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid is also reflected in the increasing number of scientific publications and patent filings related to its applications. Innovations in structure-activity relationship (SAR) studies have highlighted its potential as a scaffold for designing next-generation therapeutics. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable and environmentally friendly practices.

For those seeking high-quality 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Ensuring the compound's authenticity is paramount for achieving reproducible results in research and development.

In summary, 4-Amino-1-(4-methylpyrimidin-5-yl)cyclohexane-1-carboxylic acid (CAS No. 2229162-26-7) represents a versatile and highly valuable compound in contemporary chemical and pharmaceutical research. Its unique structural attributes, combined with its broad applicability, position it as a key player in the advancement of drug discovery and therapeutic innovation. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to the future of medicine.